Cas no 571167-61-8 (2,4-Cycloheptadien-1-ol, 3-propyl- (9CI))

2,4-Cycloheptadien-1-ol, 3-propyl- (9CI) structure
571167-61-8 structure
Product name:2,4-Cycloheptadien-1-ol, 3-propyl- (9CI)
CAS No:571167-61-8
MF:C10H16O
MW:152.233443260193
CID:1018360
PubChem ID:45083000

2,4-Cycloheptadien-1-ol, 3-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Cycloheptadien-1-ol, 3-propyl- (9CI)
    • 2,4-Cycloheptadien-1-ol, 3-propyl-
    • 571167-61-8
    • DB-280820
    • Inchi: InChI=1S/C10H16O/c1-2-5-9-6-3-4-7-10(11)8-9/h3,6,8,10-11H,2,4-5,7H2,1H3
    • InChI Key: IAFSIMURRYBBCK-UHFFFAOYSA-N
    • SMILES: CCCC1=CC(CCC=C1)O

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 2.3

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